Cas no 69716-03-6 (acenaphthylene-5-carbonitrile)

acenaphthylene-5-carbonitrile structure
Product name:acenaphthylene-5-carbonitrile
acenaphthylene-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- acenaphthylene-5-carbonitrile
- 5-Acenaphthylenecarbonitrile
- DTXSID70989873
- 69716-03-6
- YCWHUWSMNBWSOM-UHFFFAOYSA-N
- SCHEMBL5095904
-
- Inchi: InChI=1S/C13H7N/c14-8-11-7-6-10-5-4-9-2-1-3-12(11)13(9)10/h1-7H
- InChI Key: YCWHUWSMNBWSOM-UHFFFAOYSA-N
- SMILES: C1=CC2=C3C(=CC=C(C3=C1)C#N)C=C2
Computed Properties
- Exact Mass: 177.05791
- Monoisotopic Mass: 177.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8Ų
- XLogP3: 3.4
Experimental Properties
- Density: 1.25
- Boiling Point: 378°C at 760 mmHg
- Flash Point: 183.4°C
- Refractive Index: 1.726
- PSA: 23.79
acenaphthylene-5-carbonitrile Related Literature
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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Samantha R. Levine,Kimberly E. Beatty Chem. Commun., 2016,52, 1835-1838
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Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
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David V. Baxter,Kenneth G. Caulton,Wen-Chung Chiang,Malcolm H. Chisholm,Vincent F. DiStasi,Sylvain G. Dutremez,James D. Martin,William E. Streib New J. Chem., 2001,25, 400-407
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Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
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